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Compound of Interest

4-Methyl-5-nitroindoline
Compound Name:

hydrochloride
CAS No.: 1956318-86-7
Cat. No.: B11889528

Get Quote

Executive Summary & Chemical Profile

4-Methyl-5-nitroindoline hydrochloride is a nitro-substituted indole derivative commonly
used as an intermediate in pharmaceutical synthesis. Its disposal requires strict adherence to
protocols governing toxic organic nitrates and acidic salts.

Unlike standard organic waste, this compound presents a dual hazard: the nitro group
(potential toxicity/environmental persistence) and the hydrochloride salt (corrosivity/acidity).

Critical Operational Directive: Do NOT attempt to neutralize the hydrochloride salt to its free
base prior to disposal. Doing so precipitates 4-methyl-5-nitroindoline as a fine solid, increasing
inhalation risks and creating potential dust explosion hazards.

Chemical Identity Table
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Parameter Detail

Chemical Name 4-Methyl-5-nitroindoline hydrochloride

165250-69-1 (Refer to specific SDS for salt
CAS Number (Free Base)

CAS)
Molecular Formula CoH10N202[1] - HCI
Hazard Class 6.1 (Toxic), 8 (Corrosive)
Primary Disposal Route High-Temperature Incineration (with scrubber)

Safety Assessment & Pre-Disposal Handling

Expert Insight: The presence of the nitro group at the C5 position increases the compound's
stability relative to other nitrogen-rich energetic materials, but it remains susceptible to thermal
decomposition. The HCI salt form creates an acidic micro-environment that can corrode metal
waste containers.

Personal Protective Equipment (PPE) Matrix

e Respiratory: N95 or P100 particulate respirator (if handling solids outside a fume hood).

o Dermal:Double-gloving is mandatory. Use Nitrile (outer) over Latex (inner) to prevent
permeation of the nitro-aromatic moiety.

o Eye/Face: Chemical splash goggles. Face shield recommended if handling liquid stock
solutions >100mL.

Incompatibility Warning

STOP AND CHECK: Ensure the waste stream is free of oxidizers (e.g., Peroxides, Nitric Acid).
Mixing nitroindolines with strong oxidizers can lead to uncontrolled exothermic reactions.

Disposal Decision Logic (Workflow)
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The following decision tree illustrates the segregation logic required to prevent cross-
contamination and ensure regulatory compliance.

Waste Generation
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Figure 1: Segregation workflow for 4-Methyl-5-nitroindoline HCI. Note that both liquid streams
eventually route to incineration, but must be separated initially to prevent halogen-related

corrosion in storage drums.

Step-by-Step Disposal Protocols
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Protocol A: Solid Waste (Excess Reagent)

Use this for expired salts, spill cleanup residues, or weighing boat scraps.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Do not use
metal containers due to the corrosive nature of the hydrochloride salt [1].

e Primary Containment: Place the solid waste into a clear LDPE bag. Twist and tape the neck
of the bag to seal.

e Secondary Containment: Place the sealed bag into the HDPE jar.
o Labeling: Affix a hazardous waste label.

o Constituents: "4-Methyl-5-nitroindoline HCI, 95%"

o Hazards: Toxic, Corrosive.

o Storage: Store in a cool, dry flammables cabinet until pickup. Avoid exposure to direct
sunlight (nitro compounds can be photosensitive).

Protocol B: Liquid Waste (Reaction Mixtures/HPLC
Waste)

Use this for mother liquors or dissolved samples.
e pH Check: Check the pH of the solution.
o If pH < 2: Do not neutralize. Label as "Acidic Organic Waste."

o Why? As noted in Section 1, raising the pH will precipitate the free base, creating sludge
that clogs incinerator nozzles [2].

e Segregation:

o If dissolved in Dichloromethane (DCM) or Chloroform: Pour into "Halogenated Waste"
carboy.
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o If dissolved in Methanol, DMSO, or Ethyl Acetate: Pour into "Non-Halogenated Waste"
carboy.

e Rinsing: Triple-rinse the original vessel with the compatible solvent. Add rinsate to the waste
container.

o Cap Venting: Ensure waste caps are vented (e.g., Eco-Funnel™) to prevent pressure
buildup from potential off-gassing.

Protocol C: Contaminated Glassware

e Triple Rinse: Rinse glassware 3x with a polar solvent (Methanol or Acetone).
o Disposal of Rinsate: Treat rinsate as Protocol B.

o Glass Disposal: Once triple-rinsed, the glassware is legally considered "RCRA Empty" [3]. It
can be washed normally or disposed of in a broken glass box.

Regulatory Compliance & Logistics
RCRA Waste Codes (USA)

While 4-Methyl-5-nitroindoline is not explicitly "P-listed" (acutely hazardous) by name in 40
CFR 261.33, it must be characterized by its properties:

e DO0O01: Ignitable (if in flammable solvent).
e DO002: Corrosive (due to HCI salt, if pH < 2).

o General Rule: Treat as Hazardous Waste Class 6.1 for transport.

Final Destruction Method

The only acceptable final destruction method is High-Temperature Incineration (1000°C+) with
secondary combustion and gas scrubbing.

¢ Mechanism: Thermal oxidation breaks the nitro-aromatic ring into COz, H20, and NOx.
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e Scrubbing: The HCI component requires alkaline scrubbing to capture acidic vapors,
preventing release into the atmosphere [4].

References

» National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
National Academies Press. [Link]

« U.S. Environmental Protection Agency. (2023). Incineration of Hazardous Waste: Technical
Guidance. EPA.gov. [Link]

» U.S. Environmental Protection Agency. (2025). RCRA Empty Container Regulations (40 CFR
261.7). EPA.gov. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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